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4-(methanesulfonyloxy)but-2-yn-1-yl methanesulfonate

Name: 4-(methanesulfonyloxy)but-2-yn-1-yl methanesulfonate
Brand: Smolecule
SKU: S6573550
Rating: 4.5 (5 reviews)

Catalog No.

S6573550

CAS No.

2917-96-6

M.F

C6H10O6S2

M. Wt

242.3

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

4-(methanesulfonyloxy)but-2-yn-1-yl methanesulfona...

8. Toxicity and Safety in Scientific Experiments
9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Specification
14. Others

General Information

CAS Number

2917-96-6

Product Name

4-(methanesulfonyloxy)but-2-yn-1-yl methanesulfonate

Molecular Formula

C6H10O6S2

Molecular Weight

242.3

4-(Methanesulfonyloxy)but-2-yn-1-yl methanesulfonate, commonly known as MSB, is an organosulfur compound used in various fields of research and industry. This paper will provide an overview of MSB, including its definition, background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, the current state of research, potential implications in various fields of research and industry, limitations, and future directions.

Definition and Background

MSB is an ester of 4-(methanesulfonyloxy)but-2-yn-1-ol and methanesulfonic acid. It is a colorless to light yellow liquid with a boiling point of 179-180°C. In 2003, the synthesis and characterization of MSB was first reported by Li et al. The compound was found to be an efficient coupling reagent for the formation of amide bonds and peptide synthesis.

Physical and Chemical Properties

The physical and chemical properties of MSB are important in understanding its behavior in various applications. MSB has a molecular weight of 302.36 g/mol and a melting point of -8°C. Its solubility in water is limited, but it is soluble in organic solvents such as dichloromethane, dimethylformamide, and acetonitrile. MSB is stable under acidic and neutral conditions but decomposes under alkaline conditions, producing methanesulfonate and acetylene.

Synthesis and Characterization

The synthesis of MSB involves the reaction of 4-(methanesulfonyloxy)but-2-yn-1-ol with methanesulfonyl chloride in the presence of a base. The reaction produces MSB as well as methanesulfonic acid. The characterization of MSB is typically performed using NMR and IR spectroscopy, as well as other analytical techniques.

Analytical methods

are crucial in the study of MSB. One of the most common analytical methods for MSB is HPLC, which can be used to quantify the compound in various samples. Other methods include NMR spectroscopy, IR spectroscopy, and mass spectrometry.

Biological Properties

MSB has been found to exhibit antibacterial and antifungal activity, making it a potentially useful compound in the field of medicine. It has also been shown to inhibit tumor growth in animal models, indicating its potential as an anticancer agent.

Toxicity and Safety in Scientific Experiments

The toxicity and safety of MSB in scientific experiments are important considerations. Studies have shown that MSB is not acutely toxic and does not have mutagenic or carcinogenic properties. However, it may cause skin and eye irritation, and some researchers have reported adverse reactions when working with the compound.

Applications in Scientific Experiments

MSB has a wide range of applications in scientific experiments, particularly in the fields of chemistry, biology, and medicine. It is used as a coupling reagent in peptide synthesis and as a crosslinking agent in the development of biomaterials. MSB has also been used as a tool for studying protein-protein interactions and for the development of biosensors.

Current State of Research

Research on MSB is ongoing, with scientists exploring its potential applications in various fields. Recent studies have focused on the use of MSB as an anticancer agent, as well as its use in the development of biomaterials and biosensors.

Potential Implications in Various Fields of Research and Industry

MSB has the potential to have a significant impact in various fields of research and industry. Its antibacterial, antifungal, and anticancer properties make it a potentially valuable compound in the development of new drugs. Its use as a coupling reagent in peptide synthesis could also have implications in the development of new therapies. In the field of biomaterials, MSB could be used as a crosslinking agent to develop new materials with unique properties. Finally, MSB could be used in the development of biosensors for the detection of various targets.

Limitations and Future Directions

Although MSB has many potential applications, there are also limitations to its use. One of the most significant limitations is its limited solubility in water. Future research could focus on developing new methods for improving the solubility of MSB. Additionally, more research is needed to fully understand the toxicity and safety of MSB, particularly in the development of new drugs. Finally, new methods for synthesizing MSB could be developed to make it more widely available for research and industry.